4,5-bis[(4-methylphenyl)sulfanyl]-N-phenyl-1,3-thiazol-2-amine

• IUPAC Name: 4,5-bis[(4-methylphenyl)sulfanyl]-N-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C23H20N2S3/c1-16-8-12-19(13-9-16)26-21-22(27-20-14-10-17(2)11-15-20)28-23(25-21)24-18-6-4-3-5-7-18/h3-15H,1-2H3,(H,24,25)
• InChI Key: KWOKCJCVHMKETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(SC(=N2)NC3=CC=CC=C3)SC4=CC=C(C=C4)C
• Molecular Formula: C23H20N2S3
• Molecular Weight: 420.6 g/mol

Description

4,5-bis[(4-methylphenyl)sulfanyl]-N-phenyl-1,3-thiazol-2-amine, also known as BMTA, is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. BMTA has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Crystal Engineering of Organometallic Materials

1,3,4-thiadiazoles, a class of heterocyclic compounds that include 4,5-bis[(4-methylphenyl)sulfanyl]-N-phenyl-1,3-thiazol-2-amine, have been found to be excellent precursors in the crystal engineering of organometallic materials. These compounds demonstrate strong tendencies to form dimeric fragments in metal coordination, which is essential for designing and synthesizing novel organometallic complexes (Ardan et al., 2017).

Synthesis of Novel Nanoparticles

Thiadiazoles have been used in the green synthesis of novel nanoparticles. For example, bis(thioglycolic acid)-vanillin-functionalized silica-coated magnetic nanoparticles have been synthesized using derivatives of thiadiazole. These nanoparticles offer environmentally friendly procedures for synthesizing novel compounds and have significant advantages such as simplicity, excellent yields, and eco-friendliness (Nikpassand et al., 2021).

Development of Metal–Organic Systems

1,3,4-thiadiazoles are key in developing metal–organic systems. By altering the substituent positions of new flexible carboxylate ligands, including thiadiazole derivatives, various metal–organic complexes based on paddlewheel secondary building units (SBUs) have been synthesized. These complexes have potential applications in materials science and coordination chemistry (Dai et al., 2009).

Corrosion Inhibition Studies

Thiazole and thiadiazole derivatives, closely related to the compound , have been studied for their corrosion inhibition performances on metals like iron. Computational studies involving density functional theory (DFT) calculations and molecular dynamics simulations have been used to predict and understand the inhibition mechanisms of these compounds (Kaya et al., 2016).